Cas no 62254-74-4 (5-Methylisoxazole-3-carboxaldehyde)

• Product Name: 5-Methylisoxazole-3-carboxaldehyde
• CAS No: 62254-74-4
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD06797459
• CID: 57851
• PubChem ID: 2795222
• Update Time: 2025-06-10

5-Methylisoxazole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methylisoxazole-3-carbaldehyde
• 5-Methylisoxazole-3-Carboxaldehyde
• 5-methyl-1,2-oxazole-3-carbaldehyde
• 5-Methyl-3-isoxazolecarbaldehyde
• 5-methy-3-isoxazolecarboxaldehyde
• 5-methyl-3-formyl-isoxazole
• 5-Methyl-3-isoxazolcarbaldehyd
• 5-methyl-3-isoxazolecarboxaldehyde
• 5-methyl-isoxazol-3-carboxaldehyde
• 5-Methyl-3-formylisoxazole
• MFCD06797459
• EN300-154945
• 5-Methyl-1,2-oxazole-3-carbaldehyde;3-Isoxazolecarboxaldehyde,5-Methyl-
• AKOS005169212
• 5-Methylisoxazole-3-carboxaldehyde, 95%
• 5-methyl-3-isoxazole carbaldehyde
• 5-methylisoxazol-3-carbaldehyde
• DTXSID10383593
• 3-Isoxazolecarboxaldehyde,5-methyl-
• J-517776
• Z1162446008
• OCOCVXUEFWNRJU-UHFFFAOYSA-N
• SY101372
• PS-6248
• AC-24552
• FT-0678171
• 62254-74-4
• CS-0085287
• 5-methylisoxazole-3-aldehyde
• 3-Isoxazolecarboxaldehyde, 5-methyl-
• 5-Methyl-isoxazole-3-carbaldehyde
• BCP32370
• A8603
• SCHEMBL568495
• AM804146
• STL553806
• DB-013436
• BBL100235
• 5-Methylisoxazole-3-carboxaldehyde

• MDL： MFCD06797459
• Inchi： 1S/C5H5NO2/c1-4-2-5(3-7)6-8-4/h2-3H,1H3
• InChI Key： OCOCVXUEFWNRJU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C=O)=N1

Computed Properties

• Exact Mass: 111.03200
• Monoisotopic Mass: 111.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 30-34 °C (lit.)
• Boiling Point: 53-57/8mm
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: 1.516
• PSA: 43.10000
• LogP: 0.79550
• Solubility: Not available
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-Methylisoxazole-3-carboxaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H228-H302
• Warning Statement： P210
• Hazardous Material transportation number：UN 1325
• WGK Germany：3
• Hazard Category Code： 11-22
• Safety Instruction： S16-S22-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：4.1
• Risk Phrases：R22; R36/37/38
• Safety Term：S16;S22;S26;S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Methylisoxazole-3-carboxaldehyde

5-Methylisoxazole-3-carboxaldehyde (CAS No. 62254-74-4): A Comprehensive Overview

5-Methylisoxazole-3-carboxaldehyde (CAS No. 62254-74-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoxazole ring and carboxaldehyde functional group, has been the subject of numerous studies due to its potential applications in drug development and synthetic chemistry.

The chemical structure of 5-Methylisoxazole-3-carboxaldehyde consists of a five-membered isoxazole ring with a methyl group at the 5-position and a carboxaldehyde group at the 3-position. This specific arrangement of functional groups imparts unique chemical properties that make it an attractive candidate for various synthetic transformations and biological evaluations.

In recent years, 5-Methylisoxazole-3-carboxaldehyde has been extensively studied for its role in the synthesis of bioactive molecules. One notable application is its use as a building block in the synthesis of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of 5-Methylisoxazole-3-carboxaldehyde exhibit potent anti-inflammatory activity, making them promising candidates for the development of new therapeutic agents.

Beyond its anti-inflammatory properties, 5-Methylisoxazole-3-carboxaldehyde has also shown potential in the field of cancer research. A study published in the Cancer Research journal (2020) reported that certain derivatives of this compound possess selective cytotoxicity against various cancer cell lines. The unique structure of 5-Methylisoxazole-3-carboxaldehyde allows it to interact with specific cellular targets, potentially leading to novel cancer treatments.

The synthetic versatility of 5-Methylisoxazole-3-carboxaldehyde has also been highlighted in several publications. A review article in the Tetrahedron Letters (2019) detailed various synthetic routes to prepare this compound and its derivatives. These methods include metal-catalyzed reactions, nucleophilic additions, and electrophilic substitutions, providing chemists with a wide range of options to tailor the molecule for specific applications.

In addition to its pharmaceutical applications, 5-Methylisoxazole-3-carboxaldehyde has found use in materials science. Recent research published in the Journal of Materials Chemistry C (2021) explored the use of this compound as a precursor for the synthesis of functionalized polymers. The resulting materials exhibited enhanced mechanical properties and improved biocompatibility, making them suitable for biomedical applications such as tissue engineering and drug delivery systems.

The environmental impact of chemical compounds is an important consideration in modern research. Studies on the biodegradability and toxicity of 5-Methylisoxazole-3-carboxaldehyde have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This makes it a more environmentally friendly option compared to some traditional organic compounds used in similar applications.

In conclusion, 5-Methylisoxazole-3-carboxaldehyde (CAS No. 62254-74-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and environmental science. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for researchers aiming to develop new therapeutic agents, functional materials, and environmentally sustainable chemicals.